Cas no 1017781-69-9 (2-Methyl-2-propanyl {4-[(4-fluorophenyl)acetyl]benzyl}carbamate)

• Product name: 2-Methyl-2-propanyl {4-[(4-fluorophenyl)acetyl]benzyl}carbamate
• CAS No: 1017781-69-9
• MF: C₂₀H₂₂NO₃F
• MW: 343.39198
• CID: 1004200
• PubChem ID: 53407074

2-Methyl-2-propanyl {4-[(4-fluorophenyl)acetyl]benzyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl {4-[(4-fluorophenyl)acetyl]benzyl}carbamate
• tert-butyl N-[[4-[2-(4-fluorophenyl)acetyl]phenyl]methyl]carbamate
• (4-[2-(4-FLUORO-PHENYL)-ACETYL]-BENZYL)-CARBAMIC ACID TERT-BUTYL ESTER
• DB-258478
• DTXSID50695768
• {4-[2-(4-FLUORO-PHENYL)-ACETYL]-BENZYL}-CARBAMIC ACID TERT-BUTYL ESTER
• tert-Butyl4-(2-(4-fluorophenyl)acetyl)benzylcarbamate
• 1017781-69-9
• tert-Butyl ({4-[(4-fluorophenyl)acetyl]phenyl}methyl)carbamate
• tert-Butyl 4-(2-(4-fluorophenyl)acetyl)benzylcarbamate

• Inchi： InChI=1S/C20H22FNO3/c1-20(2,3)25-19(24)22-13-15-4-8-16(9-5-15)18(23)12-14-6-10-17(21)11-7-14/h4-11H,12-13H2,1-3H3,(H,22,24)
• InChI Key： YQWDJFDYAUQTHO-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NCC1=CC=C(C(CC2=CC=C(F)C=C2)=O)C=C1)=O)C

Computed Properties

• Exact Mass: 343.15837173g/mol
• Monoisotopic Mass: 343.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 3.8